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Compound of Interest

Compound Name: MM 47755

Cat. No.: B1244133

Get Quote

MM 47755 (CAS: 117620-87-8), also known as (-)-8-O-Methyltetrangomycin, is a bioactive

angucyclinone antibiotic and antiparasitic agent.[1][2][3] Unlike commodity chemicals with

established LD50 values, MM 47755 is a specialized research compound where specific

toxicological data is limited.[1][2]

The Scientist’s Directive: In the absence of comprehensive toxicology, you must apply the

Precautionary Principle. We treat MM 47755 as a High Potency Active Pharmaceutical

Ingredient (HPAPI).[1][2] The primary risks are not just acute toxicity, but respiratory

sensitization (common with antibiotics) and bioaccumulation due to its quinone structure, which

can induce oxidative stress via redox cycling.[1][2]

This guide moves beyond generic advice to provide a containment strategy that protects your

biological assay integrity and your respiratory health.

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling MM 47755 in its solid

(lyophilized) state or in solution (Acetonitrile/Methanol).
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Component Specification
Scientific Rationale (The
"Why")

Respiratory N95 (Minimum) or P100/HEPA

As a solid powder, MM 47755

poses an inhalation risk.[1][2]

Antibiotic dusts are potent

sensitizers; inhalation can

trigger anaphylaxis or long-

term hypersensitivity.[1][2]

Dermal (Hands)

Double-Gloving StrategyInner:

Nitrile (4 mil)Outer: Nitrile

(Extended Cuff, 5-8 mil)

MM 47755 is soluble in

Methanol and Acetonitrile.[1][2]

These solvents permeate

single thin nitrile layers rapidly,

carrying the bioactive

compound through the skin

barrier.[1][2]

Ocular Chemical Splash Goggles

Safety glasses are insufficient

for solubilized handling.[1][2]

Goggles prevent aerosolized

solvent/compound entry via

the lacrimal ducts.[1][2]

Body
Tyvek® Lab Coat (Closed

Front)

Cotton coats absorb spills,

keeping the toxin against your

skin.[1][2] Tyvek repels the

organic solvents used to

dissolve MM 47755.[1][2]

Operational Workflow: From Storage to Solution
Handling MM 47755 requires a "Chain of Custody" approach to containment.[1][2]

Phase A: Retrieval & Weighing (The Critical Zone)[1][2]
Storage: MM 47755 must be stored at -20°C.
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Equilibration: Allow the vial to warm to Room Temperature (RT) inside a desiccator before

opening.

Mechanism:[1][2][4] Opening a cold vial introduces condensation.[1][2] Water promotes

hydrolysis of the quinone ring and causes powder clumping, increasing the risk of

aerosolization during weighing.[1][2]

Containment: Weighing must occur inside a Chemical Fume Hood or a Powder Containment

Balance Enclosure.[1][2]

Static Control: Use an anti-static gun on the vial and spatula.[1][2] Angucyclinones are

often electrostatic; static discharge can "pop" the powder out of the weigh boat, creating

invisible contamination.[1][2]

Phase B: Solubilization
MM 47755 is slightly soluble (0.1–1 mg/mL) in Acetonitrile and Methanol.[1][2][3]

Solvent Choice: Acetonitrile is preferred over Methanol for stability, as Methanol is protic and

may interact with the ketone groups over long durations.[1][2]

Vortexing: Do not sonicate open vessels. Vortex in a sealed, parafilm-wrapped tube.[1][2]

Aliquot Strategy: Immediately aliquot stock solutions into amber glass vials (light sensitive)

and return to -20°C. Avoid repeated freeze-thaw cycles which degrade the compound.

Exposure Control & Emergency Logic
This diagram illustrates the decision logic for handling MM 47755, integrating engineering

controls with PPE layers.
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Start: MM 47755 Handling

Check Physical State

Solid (Lyophilized Powder)

If Powder

Solubilized (MeOH/ACN)

If Solution

REQ: Powder Containment Hood
+ Anti-Static Gun

REQ: Chemical Fume Hood
(100 fpm face velocity)

PPE: N95/P100 + 
Single Nitrile Gloves

PPE: Splash Goggles + 
Double Nitrile (Solvent Barrier)

Action: Weighing

Disposal: High-Temp Incineration

Action: Dissolution

Click to download full resolution via product page
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Figure 1: Operational safety logic flow for MM 47755, distinguishing between solid-state

inhalation risks and liquid-state permeation risks.[1][2]

Decontamination & Disposal
Because MM 47755 is an antibiotic derivative, it poses an environmental risk (antimicrobial

resistance).[1][2] It must never be disposed of down the drain.[1][2]

Surface Decontamination:

Solubilize: Wipe surface with a paper towel soaked in Methanol (to dissolve the

compound).[1][2]

Destruct: Follow with a 10% Bleach (Sodium Hypochlorite) wipe.[1][2] The strong oxidizer

breaks down the anthraquinone ring structure, rendering it biologically inactive.[1][2]

Clean: Finish with water to remove bleach residue.[1][2]

Waste Stream:

Solid Waste (Vials/Gloves): Segregate into "Hazardous Chemical Waste" for incineration.

[1][2]

Liquid Waste: Collect in "Organic Solvent Waste" (Non-Halogenated if in MeOH/ACN).[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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